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Compound of Interest

Compound Name: Avotaciclib hydrochloride

Cat. No.: B12387360 Get Quote

Avotaciclib Hydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding solubility issues of Avotaciclib hydrochloride in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of Avotaciclib
hydrochloride?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for creating stock solutions of

Avotaciclib hydrochloride.[1][2] It is crucial to use fresh, anhydrous DMSO because

hygroscopic (moisture-absorbing) DMSO can significantly reduce the solubility of the

compound.[1][3][4]

Q2: What is the expected solubility of Avotaciclib and its salts in DMSO?

A2: The solubility of Avotaciclib can vary depending on its form (free base vs. salt form). It is

essential to refer to the supplier's batch-specific information. However, typical reported

solubility values are summarized below.
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Q3: What are the recommended storage conditions for Avotaciclib hydrochloride, both as a

solid and in solution?

A3: For long-term stability, solid Avotaciclib hydrochloride powder should be stored at -20°C,

protected from light and moisture, where it can be stable for up to three years.[2] Stock

solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and stored at

-80°C for long-term storage (up to 1 year) or -20°C for short-term storage (up to 1 month),

protected from light.[1][2][5]

Q4: My Avotaciclib hydrochloride was shipped at room temperature. Is it still viable?

A4: Yes, small molecule inhibitors like Avotaciclib are generally stable for the duration of

shipping at ambient temperatures.[2] Upon receipt, you should immediately store the solid

compound at the recommended long-term storage temperature of -20°C.[2]

Q5: Can I store Avotaciclib solutions at 4°C?

A5: Long-term storage of Avotaciclib solutions at 4°C is not recommended.[2][6] For short-term

needs, it is always best to prepare fresh solutions from a frozen stock. If temporary storage at

4°C is unavoidable, it should be for the shortest possible duration, and the solution must be

protected from light.[2]

Troubleshooting Guide
This guide addresses common issues encountered when dissolving Avotaciclib
hydrochloride in DMSO.

Issue 1: The compound is not fully dissolving in DMSO at the desired concentration.

Possible Causes:

The concentration is too high.

The DMSO is not anhydrous (it has absorbed moisture).

Insufficient agitation or time for dissolution.

Recommended Actions:
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Verify Solubility Limits: Check the quantitative data table to ensure you are working within

the reported solubility range for the specific form of Avotaciclib you are using.

Use Fresh, Anhydrous DMSO: Always use a fresh, unopened bottle of anhydrous DMSO

or a properly stored and sealed bottle. Hygroscopic DMSO can significantly decrease

solubility.[1][3]

Aid Dissolution:

Ultrasonication: Use an ultrasonic bath for 5-10 minutes to aid dissolution.[7]

Warming: Gently warm the solution to 37°C or up to 60°C.[1][2]

Vortex: Gently vortex the solution to ensure thorough mixing.[2]

Issue 2: The compound precipitates out of solution after being stored.

Possible Causes:

Improper storage temperature.

Repeated freeze-thaw cycles.

The solution is supersaturated.

Recommended Actions:

Confirm Correct Storage: Ensure stock solutions are stored at -80°C for long-term or

-20°C for short-term storage.[1][2][5]

Aliquot Stock Solutions: Prepare single-use aliquots to minimize freeze-thaw cycles.[2]

Re-dissolve: If precipitation occurs, try warming the solution and vortexing or sonicating as

described above to bring the compound back into solution before use.

Issue 3: Inconsistent experimental results are observed using the same stock solution.

Possible Causes:
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Degradation of the compound due to improper storage (light exposure, moisture).

Repeated freeze-thaw cycles.

Use of an old or expired stock solution.

Recommended Actions:

Protect from Light: Always store both solid compound and solutions protected from light.[1]

[2]

Prepare Fresh Stock Solutions: If degradation is suspected, prepare a fresh stock solution

from the solid powder.[2]

Aliquot to Minimize Freeze-Thaw Cycles: This is a critical step to maintain the integrity of

the compound in solution.[2]

Data Presentation
Table 1: Quantitative Solubility Data for Avotaciclib and its Salts
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Compound
Form

Solvent
Reported
Solubility

Molar
Concentration
(Approx.)

Notes

Avotaciclib (Free

Base)
DMSO 100 mg/mL 355.53 mM

Ultrasonic

assistance may

be required.[4]

Avotaciclib

hydrochloride
DMSO 14.29 mg/mL 44.98 mM

Ultrasonic and

warming to 60°C

may be required.

[1]

Avotaciclib

trihydrochloride
DMSO 4 mg/mL 10.23 mM

Use fresh,

anhydrous

DMSO.[3][4][8]

Avotaciclib

trihydrochloride
DMSO 5 mg/mL 12.80 mM

Ultrasonic and

warming to 60°C

may be required.

[9]

Note: The molecular weight of Avotaciclib hydrochloride is 317.73 g/mol , and Avotaciclib

trihydrochloride is 390.66 g/mol . Always refer to the batch-specific information from your

supplier for the exact molecular weight.

Experimental Protocols
Protocol for Preparing a 10 mM Avotaciclib Hydrochloride Stock Solution in DMSO

Equilibrate: Allow the vial of solid Avotaciclib hydrochloride to equilibrate to room

temperature for at least 30-60 minutes before opening to prevent condensation.[2]

Weighing: In a chemical fume hood, carefully weigh the desired amount of Avotaciclib
hydrochloride powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.18 mg.
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Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the vial to

achieve the desired 10 mM concentration.

Dissolution:

Gently vortex the solution.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

[7]

If necessary, gently warm the solution to 37°C to aid solubilization.[2]

Aliquoting: Once the compound is fully dissolved, dispense the stock solution into smaller,

single-use, tightly sealed vials.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for short-

term storage (up to 1 month), protected from light.[1][2][5]

Visualizations
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Troubleshooting Workflow for Avotaciclib Solubility Issues

Start: Avotaciclib Fails to Dissolve in DMSO

Is the concentration within the documented solubility limit?

Action: Use fresh, anhydrous DMSO.

Yes

Issue Persists: Consider a lower concentration or contact technical support.

No

Action: Apply ultrasonication and/or gentle warming (37-60°C).

Action: Vortex the solution.

Does the compound dissolve?

Success: Compound is fully dissolved. Proceed with experiment.

Yes No

Click to download full resolution via product page

Caption: Troubleshooting workflow for Avotaciclib solubility.
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Experimental Workflow for Avotaciclib Solubilization

1. Equilibrate solid Avotaciclib to room temperature.

2. Weigh the required amount of powder.

3. Add fresh, anhydrous DMSO.

4. Vortex, sonicate, and/or gently warm to dissolve.

5. Aliquot into single-use vials.

6. Store at -20°C (short-term) or -80°C (long-term), protected from light.

Click to download full resolution via product page

Caption: Protocol for dissolving Avotaciclib in DMSO.
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Avotaciclib's Mechanism of Action: CDK1 Inhibition

Cell Cycle Progression

G2 Phase

M Phase (Mitosis)

Progression

G2/M Arrest

CDK1/Cyclin B Complex (MPF)

Promotes

Avotaciclib

Inhibits

Apoptosis

Leads to

Click to download full resolution via product page

Caption: Avotaciclib inhibits CDK1, leading to cell cycle arrest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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